Cas no 5450-53-3 (4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one)
5450-53-3 structure
Product Name:4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
CAS No:5450-53-3
MF:C32H48O2
MW:464.722330093384
CID:941629
PubChem ID:225285
Update Time:2025-04-19
4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
- 3,3',5,5'-tetrakis(2,2-dimethylpropyl)-1,1'-bi(cyclohexa-2,5-dien-1-ylidene)-4,4'-dione
- 3,5,3',5'-Tetrakis-(2,2-dimethyl-propyl)-bicyclohexylidene-2,5,2',5'-tetraene-4,4'-dione
- AC1L5DXD
- AC1Q692A
- AR-1E8413
- CTK5A1347
- NSC14481
- NSC-14481
- 4-[3,5-bis(2,2-dimethylpropyl)-4-oxo-cyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one
- V9J29GVA7Q
- NSC 14481
- 4-[3,5-Bis(2,2-dimethylpropyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)-2,5-cyclohexadien-1-one
- [Bi-2,5-cyclohexadien-1-ylidene]-4,4'-dione, 3,3',5,5'-tetraneopentyl-
- 2,5-Cyclohexadien-1-one, 4-[3,5-bis(2,2-dimethylpropyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)-
- DTXSID90202910
- 5450-53-3
-
- Inchi: 1S/C32H48O2/c1-29(2,3)17-23-13-21(14-24(27(23)33)18-30(4,5)6)22-15-25(19-31(7,8)9)28(34)26(16-22)20-32(10,11)12/h13-16H,17-20H2,1-12H3
- InChI Key: HQZKZUYIGKIWDZ-UHFFFAOYSA-N
- SMILES: O=C1C(=C/C(/C=C1CC(C)(C)C)=C1/C=C(C(C(=C/1)CC(C)(C)C)=O)CC(C)(C)C)CC(C)(C)C
Computed Properties
- Exact Mass: 464.36564
- Monoisotopic Mass: 464.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.963
- Boiling Point: 551.4°C at 760 mmHg
- Flash Point: 202.1°C
- Refractive Index: 1.51
- PSA: 34.14
- LogP: 8.89880
4-[3,5-bis(2,2-dimethylpropyl)-4-oxocyclohexa-2,5-dien-1-ylidene]-2,6-bis(2,2-dimethylpropyl)cyclohexa-2,5-dien-1-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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